Cas no 312968-31-3 ((2,2'-Bis(2-indenyl)biphenyl)zirconium Dichloride)

• Product Name: (2,2'-Bis(2-indenyl)biphenyl)zirconium Dichloride
• CAS No: 312968-31-3
• CID: 5680952
• Update Time: 2025-06-08

(2,2'-Bis(2-indenyl)biphenyl)zirconium Dichloride Chemical and Physical Properties

Names and Identifiers

• (2,2''-Bis(2-indenyl)biphenyl)zirconium Dichloride
• (2,2'-Bis(2-indenyl)biphenyl)zirconium Dichloride

• Inchi： 1S/C30H16.2ClH.Zr/c1-2-10-22-18-25(17-21(22)9-1)27-13-5-7-15-29(27)30-16-8-6-14-28(30)26-19-23-11-3-4-12-24(23)20-26;;;/h1-16H;2*1H;/q-2;;;+4/p-2
• InChI Key： AEDHRLPQZSFGDB-UHFFFAOYSA-L
• SMILES： [Cl-][Zr+4]123456789(C%10=C%111C=CC=CC2%11=C3[C-]4%10C1=CC=CC=C1C1=CC=CC=C1[C-]15C6=C27C=CC=CC82=C91)[Cl-]

Additional information on (2,2'-Bis(2-indenyl)biphenyl)zirconium Dichloride

Introduction to (2,2'-Bis(2-indenyl)biphenyl)zirconium Dichloride (CAS No 312968-31-3)

Compound (2,2'-Bis(2-indenyl)biphenyl)zirconium Dichloride, identified by its CAS number 312968-31-3, is a significant material in the field of organometallic chemistry and has garnered considerable attention for its applications in catalysis and material science. This zirconium-based complex is characterized by its unique structural framework, which consists of a zirconium center coordinated to two dichloro ligands and a biphosphine ligand derived from the biphenyl backbone. The presence of indenyl groups in the ligand system enhances the steric and electronic properties of the complex, making it an excellent catalyst for various organic transformations.

The compound's structure and reactivity have been extensively studied in recent years, particularly in the context of cross-coupling reactions. These reactions are pivotal in synthetic organic chemistry, enabling the formation of carbon-carbon bonds under mild conditions. Research has demonstrated that (2,2'-Bis(2-indenyl)biphenyl)zirconium Dichloride can efficiently catalyze Suzuki-Miyaura and Negishi coupling reactions, which are widely employed in pharmaceutical and agrochemical synthesis. The indenyl groups contribute to a stable and electronically balanced complex, facilitating high yields and selectivity in these transformations.

In addition to its role as a catalyst, this compound has been explored for its potential applications in materials science. Specifically, its ability to form stable coordination complexes with various substrates has been leveraged in the development of advanced materials. For instance, researchers have investigated its use in the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where the zirconium center acts as a node to link organic ligands into porous structures. These materials exhibit intriguing properties such as high surface area, tunable porosity, and selective adsorption capabilities, making them promising candidates for applications in gas storage, separation technologies, and sensors.

The synthesis of (2,2'-Bis(2-indenyl)biphenyl)zirconium Dichloride typically involves the reaction of zirconium tetrachloride with a bis(indenyl)phosphine ligand precursor. This process requires careful control of reaction conditions to ensure high purity and yield. Recent advances in synthetic methodologies have improved the efficiency of this synthesis, allowing for scalable production of the compound. These advancements have enabled researchers to explore its applications more thoroughly and have opened new avenues for innovation.

One of the most compelling aspects of this compound is its versatility in catalytic applications. For example, it has been reported to catalyze the hydrofunctionalization of alkenes and alkynes, leading to the formation of various functionalized products. These reactions are crucial in constructing complex molecular architectures and have significant implications in drug discovery and fine chemical synthesis. The ability of (2,2'-Bis(2-indenyl)biphenyl)zirconium Dichloride to facilitate these transformations under mild conditions underscores its value as a catalyst.

The electronic properties of this zirconium complex have also been studied in detail. The indenyl ligands contribute to a rich electronic environment around the metal center, which can be modulated by changes in the substituents on the indenyl rings. This tunability has been exploited to fine-tune the catalytic activity of the complex for specific reactions. For instance, researchers have demonstrated that varying the electron-donating or withdrawing nature of the indenyl substituents can significantly impact the efficiency of cross-coupling reactions.

In conclusion, (2,2'-Bis(2-indenyl)biphenyl)zirconium Dichloride (CAS No 312968-31-3) is a versatile organometallic compound with broad applications in catalysis and materials science. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and materials scientists alike. As research continues to uncover new applications for this compound, it is likely that its importance will only grow further.